N'-[(2-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2-chlorobenzoate
• InChI: InChI=1S/C14H10ClN3O4/c15-12-7-2-1-6-11(12)14(19)22-17-13(16)9-4-3-5-10(8-9)18(20)21/h1-8H,(H2,16,17)
• InChI Key: XEJPUTVMAYCWFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N)Cl
• Molecular Formula: C14H10ClN3O4
• Molecular Weight: 319.70 g/mol
• Solubility: 1.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(2-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide, also known as NBNC, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including cancer research, drug development, and neuroscience.

Scientific Research Applications

N'-[(2-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in cancer research. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This makes this compound a potential candidate for the development of new cancer therapies.
This compound has also been studied for its potential applications in drug development. It has been shown to have anti-inflammatory and analgesic properties, which makes it a potential candidate for the development of new pain medications. Additionally, this compound has been shown to have neuroprotective effects, which makes it a potential candidate for the development of new drugs for the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of N'-[(2-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is not fully understood. However, it has been shown to inhibit the activity of some enzymes, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS). Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, which makes it a potential candidate for the treatment of pain and inflammation. Additionally, this compound has been shown to have neuroprotective effects, which makes it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-[(2-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is that it is a relatively simple and straightforward compound to synthesize. Additionally, this compound has been extensively studied for its potential applications in scientific research, which makes it a well-known and well-characterized compound. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of N'-[(2-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide. One direction is to further investigate its potential applications in cancer research. Another direction is to investigate its potential applications in drug development, particularly for the treatment of pain and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to design experiments to study its effects.